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Compound of Interest

Compound Name: 1-Chloro-7-fluoroisoquinoline

Cat. No.: B079485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of 1-Chloro-7-fluoroisoquinoline. The following procedural guidance is based

on established safety protocols for analogous halogenated isoquinolines and is intended to

supplement, not replace, a thorough review of a substance-specific Safety Data Sheet (SDS)

should one become available.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 1-Chloro-7-fluoroisoquinoline is not readily

available, data from structurally similar compounds indicate that it should be handled as a

hazardous substance. The primary hazards associated with analogous compounds include

acute toxicity (harmful if swallowed or in contact with skin), skin irritation, serious eye irritation,

and potential respiratory irritation.[1][2][3][4] A comprehensive PPE plan is mandatory for

handling this compound.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[5]

Protects against splashes and

airborne particles that can

cause serious eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber), a

chemically resistant lab coat or

apron, and closed-toe shoes.

Prevents skin contact which

can lead to irritation or

absorption of the chemical.

Respiratory Protection

Use in a certified chemical

fume hood.[5] If a fume hood is

not available or ventilation is

inadequate, a NIOSH-

approved respirator with

appropriate cartridges for

organic vapors should be

used.

Minimizes inhalation of

airborne particles or vapors.

Safe Handling Protocol
Adherence to a strict handling protocol is crucial to minimize exposure and ensure a safe

laboratory environment.

Experimental Workflow for Handling 1-Chloro-7-fluoroisoquinoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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